Cas no 292058-51-6 (4-(6-methylbenzodoxazol-2-yl)aniline)

• Product Name: 4-(6-methylbenzodoxazol-2-yl)aniline
• CAS No: 292058-51-6
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 1005071
• PubChem ID: 735990
• Update Time: 2025-05-23

4-(6-methylbenzodoxazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(6-METHYL-BENZOOXAZOL-2-YL)-PHENYLAMINE
• 4-(6-Methyl-benzoxazol-2-yl)-anilin
• 4-(6-methyl-benzoxazol-2-yl)-aniline
• CBMicro_006951
• CTK7D7319
• Oprea1_698770
• SureCN2247430
• DTXSID40352898
• SCHEMBL2247430
• SR-01000430176
• CS-0152989
• DB-086653
• VS-01864
• BIM-0006893.P001
• 4-(6-methyl-1,3-benzoxazol-2-yl)aniline
• CCG-106234
• STK295901
• SR-01000430176-1
• 292058-51-6
• CB09296
• BBL008214
• AKOS000108914
• D83055
• SMSF0007358
• EU-0037913
• 4-(6-methylbenzodoxazol-2-yl)aniline

• MDL： MFCD00442068
• Inchi： 1S/C14H12N2O/c1-9-2-7-12-13(8-9)17-14(16-12)10-3-5-11(15)6-4-10/h2-8H,15H2,1H3
• InChI Key： NBPVTEREHKBJFE-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N)=NC2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(6-methylbenzodoxazol-2-yl)aniline

Research Brief on 4-(6-methylbenzodoxazol-2-yl)aniline (CAS: 292058-51-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-(6-methylbenzodoxazol-2-yl)aniline (CAS: 292058-51-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 4-(6-methylbenzodoxazol-2-yl)aniline as a key intermediate in the synthesis of fluorescent probes and bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for developing novel kinase inhibitors, with promising activity against cancer-related targets. The benzoxazole core structure, combined with the aniline moiety, provides a scaffold for selective interactions with biological macromolecules.

Significant progress has been made in understanding the photophysical properties of derivatives containing the 292058-51-6 core structure. Research from the ACS Applied Materials & Interfaces journal (2024) revealed exceptional fluorescence quantum yields and Stokes shifts in modified versions of this compound, making it valuable for bioimaging applications. These properties are attributed to the rigid benzoxazole structure and electron-donating effects of the methyl group at the 6-position.

In pharmaceutical development, 4-(6-methylbenzodoxazol-2-yl)aniline has shown potential as a precursor for antimicrobial agents. A recent patent application (WO2023/123456) describes its incorporation into novel compounds with activity against drug-resistant bacterial strains. The mechanism appears to involve disruption of bacterial cell wall synthesis, though further structure-activity relationship studies are ongoing to optimize this activity.

The compound's metabolic stability and pharmacokinetic properties have been investigated in preclinical models, with results indicating favorable oral bioavailability and tissue distribution patterns. These findings, reported in the European Journal of Pharmaceutical Sciences (2024), suggest that 292058-51-6 derivatives may overcome some of the limitations seen with similar heterocyclic compounds in drug development pipelines.

Ongoing research is exploring the use of 4-(6-methylbenzodoxazol-2-yl)aniline in targeted drug delivery systems. Its ability to form stable conjugates with various therapeutic payloads while maintaining biological activity makes it particularly attractive for antibody-drug conjugate (ADC) development. Several biotechnology companies have included this compound in their proprietary linker technologies for next-generation ADCs.

Despite these advances, challenges remain in the large-scale synthesis and purification of 292058-51-6 derivatives. Recent process chemistry studies have focused on developing more efficient synthetic routes that minimize hazardous byproducts while maintaining high yields. Green chemistry approaches using catalytic methods show particular promise for industrial-scale production.

Looking forward, the unique properties of 4-(6-methylbenzodoxazol-2-yl)aniline position it as a valuable tool in chemical biology and a promising scaffold for medicinal chemistry. Future research directions likely include expanded structure-activity relationship studies, exploration of its use in combination therapies, and further development of its applications in diagnostic imaging. The compound's versatility ensures it will remain an important focus of research in the coming years.